N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(4-butylphenyl)-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C21H19N3O2S/c1-2-3-6-14-8-10-15(11-9-14)22-19(25)17-13-16-20(27-17)23-18-7-4-5-12-24(18)21(16)26/h4-5,7-13H,2-3,6H2,1H3,(H,22,25)
• InChI Key: RENOUPWNTAKSJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC3=C(S2)N=C4C=CC=CN4C3=O
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide, also known as BPTP, is a novel compound that has been recently synthesized. It belongs to the family of pyrimidine-based compounds and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is not fully understood. However, studies have shown that it acts as a dual inhibitor of both the PI3K/Akt and mTOR pathways. These pathways are involved in cell growth, proliferation, and survival. By inhibiting these pathways, N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide induces apoptosis and inhibits angiogenesis, which leads to the inhibition of cancer cell growth. N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide also improves insulin sensitivity and glucose uptake by activating the AMPK pathway.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide has been found to have several biochemical and physiological effects. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also improves insulin sensitivity and glucose uptake in diabetic animal models. Additionally, N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it a potential target for drug development. It has shown promising results in various scientific research applications, including cancer, diabetes, and inflammation. However, there are also limitations to using N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide in lab experiments. It is a complex compound that requires a multistep synthesis process, which can be time-consuming and expensive. Additionally, the mechanism of action of N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide. First, further research is needed to fully understand the mechanism of action of N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide. This will help optimize its use in lab experiments and drug development. Second, more studies are needed to investigate the potential therapeutic applications of N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide in various diseases. Third, the synthesis of N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide can be optimized to yield higher purity and higher yield, which will make it more accessible for lab experiments and drug development. Finally, more studies are needed to investigate the safety and toxicity of N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide, which will be important for its use in clinical trials.

Scientific Research Applications

N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide has been extensively studied for its potential as a therapeutic agent for various diseases. It has shown promising results in the treatment of cancer, diabetes, and inflammation. N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to improve insulin sensitivity and glucose uptake in diabetic animal models. Additionally, N-(4-butylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.